Cas no 1566557-04-7 (7,8-difluoro-3,4-dihydroquinazolin-4-one)

7,8-difluoro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone, 7,8-difluoro-
- 7,8-difluoro-3,4-dihydroquinazolin-4-one
-
- Inchi: 1S/C8H4F2N2O/c9-5-2-1-4-7(6(5)10)11-3-12-8(4)13/h1-3H,(H,11,12,13)
- InChI Key: QTATUHWBKZVCHU-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(F)=C2F)C(=O)NC=1
7,8-difluoro-3,4-dihydroquinazolin-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-181501-10.0g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 10g |
$3191.0 | 2023-06-01 | |
Enamine | EN300-181501-1.0g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 1g |
$743.0 | 2023-06-01 | |
Enamine | EN300-181501-0.1g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 0.1g |
$257.0 | 2023-09-19 | |
Aaron | AR023RCD-1g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 1g |
$1047.00 | 2023-12-15 | |
Enamine | EN300-181501-5g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 5g |
$2152.0 | 2023-09-19 | |
Aaron | AR023RCD-250mg |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 250mg |
$530.00 | 2023-12-15 | |
1PlusChem | 1P023R41-2.5g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 2.5g |
$1859.00 | 2023-12-21 | |
1PlusChem | 1P023R41-500mg |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 500mg |
$778.00 | 2023-12-21 | |
Aaron | AR023RCD-100mg |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 100mg |
$379.00 | 2023-12-15 | |
1PlusChem | 1P023R41-10g |
7,8-difluoro-3,4-dihydroquinazolin-4-one |
1566557-04-7 | 95% | 10g |
$4006.00 | 2023-12-21 |
7,8-difluoro-3,4-dihydroquinazolin-4-one Related Literature
-
Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
-
Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
-
Maciej Hodorowicz,Anna Jurowska,Janusz Szklarzewicz CrystEngComm, 2021,23, 1207-1217
-
Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
Additional information on 7,8-difluoro-3,4-dihydroquinazolin-4-one
Comprehensive Overview of 7,8-Difluoro-3,4-dihydroquinazolin-4-one (CAS No. 1566557-04-7): Properties, Applications, and Research Insights
7,8-Difluoro-3,4-dihydroquinazolin-4-one (CAS No. 1566557-04-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of fluorine atoms at the 7 and 8 positions enhances its bioactivity, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antibacterial agent, aligning with current trends in targeting resistant pathogens and cancer therapies.
The compound's molecular formula and structural stability have been extensively studied, with computational models suggesting high binding affinity to biological targets. Recent publications highlight its role in medicinal chemistry, especially in the design of small-molecule therapeutics. Its low toxicity profile and metabolic stability further bolster its appeal for preclinical development. These attributes resonate with the growing demand for sustainable drug candidates and green chemistry solutions in the industry.
In agrochemical applications, 7,8-difluoro-3,4-dihydroquinazolin-4-one demonstrates potential as a crop protection agent. Its fluorinated backbone may contribute to pest resistance management, a critical focus area given global food security challenges. Innovations in precision agriculture and eco-friendly pesticides have spurred interest in such compounds, addressing consumer concerns about environmental impact and residue-free farming.
Synthetic routes to produce CAS No. 1566557-04-7 often involve microwave-assisted reactions or catalytic fluorination, reflecting advancements in process optimization. These methods align with the pharmaceutical industry's push toward cost-effective synthesis and reduced waste generation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, a key consideration for regulatory compliance in GMP manufacturing.
The compound's intellectual property landscape reveals active patent filings, particularly in oncology and anti-infective domains. This correlates with rising searches for "next-generation anticancer drugs" and "novel antibiotic scaffolds" in scientific databases. Its mechanism of action—potentially involving enzyme inhibition or DNA interaction—remains a subject of ongoing studies, appealing to researchers exploring targeted therapies.
From a commercial perspective, suppliers of 7,8-difluoro-3,4-dihydroquinazolin-4-one emphasize its high purity grades (>98%) and scalable production capabilities. The compound's storage stability under controlled conditions makes it suitable for global distribution, meeting the needs of contract research organizations (CROs) and academic laboratories. Market analyses indicate growing procurement queries for "fluorinated building blocks" and "quinazolinone derivatives", underscoring its relevance.
Future directions for CAS No. 1566557-04-7 may include combination therapies or nanocarrier delivery systems, leveraging trends in personalized medicine. Collaborative studies between computational chemists and experimentalists could accelerate its development, addressing popular search terms like "AI in drug discovery" and "rational drug design". As regulatory agencies prioritize fast-track approvals for innovative molecules, this compound's journey from bench to market warrants close observation.
1566557-04-7 (7,8-difluoro-3,4-dihydroquinazolin-4-one) Related Products
- 557-08-4(10-Undecenoic acid zinc salt)
- 394227-98-6(N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide)
- 2055042-70-9(N-(Azido-PEG4)-biocytin)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 689265-30-3(4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide)
- 2172149-33-4(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)acetamido}propanoic acid)
- 69810-77-1(1-(3-methylphenyl)ethane-1,2-diamine)
- 2034282-91-0(3-butyl-2-[(2-methylpropyl)sulfanyl]-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)
- 1795085-82-3(3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)
- 23985-53-7(3-hydroxy-2,3-dimethylbutanoic acid)




